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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

Cat. No.: B104276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-bromo-5-chloropentane (CAS No. 54512-

75-3), a key bifunctional intermediate in organic synthesis. Its unique structure, featuring both

bromine and chlorine atoms on a five-carbon chain, allows for selective reactivity, making it a

valuable building block in the pharmaceutical, agrochemical, and fragrance industries.[1] This

document details its chemical and physical properties, outlines a detailed synthesis protocol,

and discusses its primary applications and safety considerations.

Chemical and Physical Properties
1-Bromo-5-chloropentane is a clear, colorless to pale yellow liquid with a mild, characteristic

odor.[2][3] Its key properties are summarized below for easy reference.
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Property Value Source

Molecular Formula C₅H₁₀BrCl PubChem[4]

Molecular Weight 185.49 g/mol PubChem[4][5]

IUPAC Name 1-bromo-5-chloropentane PubChem[4]

Synonyms
5-Chloropentyl bromide,

Pentane, 1-bromo-5-chloro-
PubChem, ChemicalBook[2][4]

CAS Number 54512-75-3 ChemicalBook[2]

Appearance Clear, colorless liquid ChemicalBook[2]

Density 1.408 g/mL at 25 °C ChemicalBook, ChemBK[6][7]

Boiling Point 210-212 °C ChemicalBook, ChemBK[6][7]

Flash Point 95 °C (203 °F)
Sigma-Aldrich,

ChemicalBook[2]

Refractive Index 1.484 at 20 °C ChemicalBook, ChemBK[6][7]

Solubility Insoluble in water ChemicalBook[2]

Synthesis of 1-Bromo-5-chloropentane
1-Bromo-5-chloropentane can be synthesized through several routes, including the

halogenation of 1,5-pentanediol or the reaction of 1,5-dichloropentane with 1,5-

dibromopentane.[2][3] A common and efficient laboratory-scale synthesis involves the ring-

opening of a cyclic ether precursor, such as tetrahydropyran or tetrahydrofuran, followed by

halogenation.[2]

Experimental Protocol: Synthesis from Tetrahydropyran
The following protocol is based on a method described in patent literature, which offers high

purity and yield without the need for a solvent. This two-step process involves the formation of

an intermediate, 5-chloro-amyl acetate, followed by bromination.

Step 1: Synthesis of 5-Chloro-amyl Acetate
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To a 1000 mL three-necked flask equipped with a stirrer and reflux condenser, add 87g (1.0

mol) of tetrahydropyran and 7g (0.05 mol) of anhydrous zinc chloride (Lewis acid catalyst).

While stirring at 20 °C, slowly add 83g (1.03 mol) of acetyl chloride over a period of 98

minutes.

Allow the reaction to proceed for 2 hours at this temperature.

After the reaction period, heat the mixture to 110 °C to distill off any excess acetyl chloride.

Cool the reaction mixture.

Step 2: Bromination to Yield 1-Bromo-5-chloropentane

To the cooled reaction mixture containing 5-chloro-amyl acetate, add 100g (1.0 mol) of

sulfuric acid (acidic catalyst).

Heat the mixture to 50 °C.

Slowly add 260g (1.3 mol) of 40% hydrobromic acid.

Maintain the reaction at this temperature for 4 hours.

After the reaction is complete, allow the mixture to cool and separate into phases.

Isolate the organic phase, which is the crude 1-bromo-5-chloropentane.

Purify the crude product by rectification (distillation) to obtain the final product with a purity of

≥99.1% and a yield of ≥83.0% (based on tetrahydropyran).

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1-bromo-5-chloropentane
from tetrahydropyran.
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Workflow for 1-Bromo-5-chloropentane Synthesis

Step 1: Acetylation

Step 2: Bromination

Purification

Tetrahydropyran + Acetyl Chloride

Add ZnCl2 (catalyst)

React at 20°C for 2h

Distill excess Acetyl Chloride at 110°C

Intermediate: 5-Chloro-amyl Acetate

Add H2SO4 (catalyst)

To next step

Add 40% HBr

React at 50°C for 4h

Phase Separation

Crude 1-Bromo-5-chloropentane

Rectification (Distillation)

Purify

Pure 1-Bromo-5-chloropentane (≥99%)

Click to download full resolution via product page

Caption: Synthesis workflow from tetrahydropyran.
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Applications in Research and Drug Development
1-Bromo-5-chloropentane serves as a versatile intermediate in the synthesis of a wide array

of organic molecules.[6] Its bifunctional nature allows for sequential reactions, making it a

valuable tool for constructing complex molecular architectures.

Pharmaceutical Intermediates: It is a crucial building block for active pharmaceutical

ingredients (APIs).[1] For example, it is used in the synthesis of novel imidazole derivatives

which act as heme-oxygenase (HO-1 and HO-2) inhibitors and are being investigated as

cytotoxic agents against cancer cell lines. It is also used to prepare bone resorption inhibitors

and agents for human α1A adrenal receptors.

Agrochemicals: The compound is a raw material for the synthesis of pesticides and

herbicides, contributing to the development of more effective crop protection solutions.[1]

Organic Synthesis: It is widely used as an alkylating agent to introduce a 5-chloropentyl

group into various molecules.[3] The differential reactivity of the bromine and chlorine atoms

allows for selective nucleophilic substitution reactions.

Safety and Handling
Proper handling of 1-bromo-5-chloropentane is essential due to its hazardous properties. The

following table summarizes its GHS classifications and recommended safety precautions.

Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity, Oral वार्निंग H302: Harmful if swallowed

Skin Corrosion/Irritation वार्निंग H315: Causes skin irritation

Serious Eye Damage/Irritation वार्निंग
H319: Causes serious eye

irritation

Specific target organ toxicity वार्निंग
H335: May cause respiratory

irritation

Source: PubChem, ChemicalBook[4]
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Handling and Storage Recommendations
Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.

Storage: Store in a cool, dry place away from sources of ignition. Keep the container tightly

closed. Store away from strong oxidizing agents and strong bases, which are incompatible.

[2]

First Aid:

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen.[2]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water.[2] In all cases of exposure, seek immediate medical attention.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-bromo-5-
chloropentane.

¹H NMR: Proton NMR spectra are available for this compound.

Mass Spectrometry: GC-MS data is available, with major peaks aiding in its identification.

Infrared (IR) Spectroscopy: FTIR spectra can be used to identify functional groups present in

the molecule.

Source: PubChem[4]
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This guide provides essential technical information for professionals working with 1-bromo-5-
chloropentane. By understanding its properties, synthesis, applications, and safety protocols,

researchers can effectively and safely utilize this versatile chemical intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. EP0824094A1 - Process for the preparation of alpha-bromo,omega-chloroalkanes -
Google Patents [patents.google.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. benchchem.com [benchchem.com]

5. 1-Bromo-5-chloropentane synthesis - chemicalbook [chemicalbook.com]

6. CN1939885A - Production of 1-bromine-5-chloropentane - Google Patents
[patents.google.com]

7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-5-
chloropentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104276#1-bromo-5-chloropentane-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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